7-Methanesulfonamido-1-tetralone

• Molecular Formula: C11H13NO3S
• Molecular Weight: 239.29 g/mol
• IUPAC Name: N-(8-oxo-6,7-dihydro-5H-naphthalen-2-yl)methanesulfonamide
• InChI: InChI=1S/C11H13NO3S/c1-16(14,15)12-9-6-5-8-3-2-4-11(13)10(8)7-9/h5-7,12H,2-4H2,1H3
• InChI Key: GXMOCBMKXZUCIS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC2=C(CCCC2=O)C=C1

Description

7-Methanesulfonamido-1-tetralone is a useful research compound. Its molecular formula is C11H13NO3S and its molecular weight is 239.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7-amino-1-tetralone in 30 ml CH2Cl2 was added 1.03 g (0.013 mole) pyridine and 1.33 g (0.0116 mole) methanesulfonyl chloride. The solution was stirred at room temperature for 3 hours, saturated NaHCO3 solution was added. The CH2Cl2 solution was separated and washed with H2O. The resulting solution was dried over Na2SO4 (anhydrous), filtered, concentrated in vacuo and recrystallized from abs. ethanol to give 1.45 g (58% yield) of 7-methanesulfonamido-1-tetralone.